molecular formula C8H18 B165660 3,4-Dimethylhexane CAS No. 583-48-2

3,4-Dimethylhexane

Cat. No. B165660
CAS RN: 583-48-2
M. Wt: 114.23 g/mol
InChI Key: RNTWWGNZUXGTAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethylhexane is a hydrocarbon and one of the isomers of octane . It is a colorless, odorless liquid .


Molecular Structure Analysis

The molecular formula of this compound is C8H18 . It is an isomer of octane, which means it has the same number of atoms, but they are arranged differently in space .


Physical And Chemical Properties Analysis

This compound has a density of 0.7±0.1 g/cm3, a boiling point of 116.6±7.0 °C at 760 mmHg, and a vapor pressure of 21.5±0.1 mmHg at 25°C . It has a molar refractivity of 39.0±0.3 cm3, and a molar volume of 161.3±3.0 cm3 .

Scientific Research Applications

Combustion Chemistry

Research on 3,4-Dimethylhexane and related compounds has focused significantly on combustion chemistry. For example, a comprehensive study on 2,5-dimethylhexane, a compound structurally similar to this compound, explored its combustion characteristics. This research is crucial in understanding the behavior of fuels containing iso-paraffinic molecular structures and contributes to the development of alternative hydrocarbon fuels (Sarathy et al., 2014).

Conformational Analysis

Studies have also been conducted on the conformational analysis of branched alkanes, including compounds similar to this compound. For instance, investigations on 3,3-dimethylhexane, a closely related compound, have provided insights into conformational stability and rotational barriers (Mouatarif & Aboulmouhajir, 2004). Additionally, vibrational analysis of dimethylhexanes has offered a deeper understanding of the molecular conformations of these compounds (Crowder, 1986).

Synthesis and Catalysis

The synthesis of compounds from dimethylhexane derivatives has been a subject of research as well. For example, an effective synthesis method for dimethylhexane-1,6-dicarbamate using 3-amino-1,2,4-triazole potassium as a catalyst was developed. This study contributes to the field of green chemistry by providing a high-yield synthesis method at room temperature (Wang et al., 2016).

Chemical Kinetics and Thermal Behavior

The thermal decomposition behavior and reaction kinetics of dimethylhexane derivatives have been extensively studied. Research in this area helps in understanding the stability and reactivity of these compounds under different conditions, which is crucial for their safe handling and application in various industrial processes (Li et al., 2011).

Vibrational and Rotational Spectroscopy

Investigations into the vibrational and rotational spectroscopy of dimethylhexane isomers, including studies on their infrared and Raman spectra, have provided valuable information on their molecular structures and behaviors (Tan et al., 1987).

Safety and Hazards

3,4-Dimethylhexane is a highly flammable liquid and vapor. It may be fatal if swallowed and enters airways. It causes skin irritation and serious eye irritation. It may cause drowsiness or dizziness . It is recommended to handle it with appropriate safety equipment and in a well-ventilated area .

Mechanism of Action

Target of Action

3,4-Dimethylhexane is a hydrocarbon and one of the isomers of octane . As such, it does not have a specific biological target. Instead, it interacts with biological systems in a more general manner, primarily through physical interactions.

Biochemical Pathways

Its effects on biological systems are primarily due to its physical properties, such as its ability to dissolve in and disrupt lipid bilayers .

Result of Action

Exposure to similar hydrocarbons can lead to a variety of effects, including disruption of cell membranes, interference with cell signaling, and potential cytotoxic effects .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, its solubility in water and lipids can affect its distribution in the body and its interactions with cells and tissues. Additionally, its stability and reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals .

Biochemical Analysis

Biochemical Properties

3,4-Dimethylhexane plays a role in biochemical reactions primarily as a non-polar solvent. It interacts with other non-polar substances, aiding in the dissolution and separation of organic compounds during laboratory procedures . While it does not directly participate in enzymatic reactions, its presence can influence the solubility and availability of other biomolecules, thereby indirectly affecting biochemical processes.

Cellular Effects

The effects of this compound on cells and cellular processes are not well-documented. As a hydrocarbon, it can potentially disrupt cell membranes due to its non-polar nature. This disruption can affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell function may include alterations in membrane fluidity and permeability, which can influence the overall cellular environment .

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through its interactions with cell membranes. Its non-polar nature allows it to integrate into lipid bilayers, potentially causing changes in membrane structure and function. This integration can lead to alterations in membrane-bound enzyme activities and receptor functions, thereby influencing cellular signaling and metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and potential degradation. The compound is relatively stable under standard conditions, but prolonged exposure to light and air can lead to oxidation and degradation. These changes can affect its efficacy as a solvent and its impact on cellular functions in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, it may have minimal impact on cellular functions, while higher doses can lead to toxicity. Adverse effects at high doses may include central nervous system depression, pulmonary damage, and cardiac arrhythmias. These toxic effects highlight the importance of careful dosage control in experimental settings .

Metabolic Pathways

This compound is involved in metabolic pathways related to its degradation and elimination from the body. It is metabolized primarily in the liver, where it undergoes oxidation to form various metabolites. These metabolites are then excreted through the kidneys. The enzymes involved in its metabolism include cytochrome P450 oxidases, which facilitate the oxidation process .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed based on its non-polar nature. It readily diffuses through cell membranes and accumulates in lipid-rich tissues. The compound’s distribution is influenced by its solubility in lipids, which allows it to localize in cellular membranes and lipid droplets .

Subcellular Localization

This compound is primarily localized in the lipid bilayers of cellular membranes due to its hydrophobic nature. This localization can affect the activity and function of membrane-bound proteins and enzymes. The compound does not have specific targeting signals or post-translational modifications that direct it to particular organelles, but its presence in membranes can influence various cellular processes .

properties

IUPAC Name

3,4-dimethylhexane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18/c1-5-7(3)8(4)6-2/h7-8H,5-6H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNTWWGNZUXGTAX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C(C)CC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H18
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30862234
Record name 3,4-Dimethylhexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30862234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

114.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid; [Sigma-Aldrich MSDS]
Record name 3,4-Dimethylhexane
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/11001
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

Vapor Pressure

21.7 [mmHg]
Record name 3,4-Dimethylhexane
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/11001
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS RN

583-48-2
Record name 3,4-Dimethylhexane
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=583-48-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Hexane, 3,4-dimethyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000583482
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3,4-DIMETHYLHEXANE
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74173
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Hexane, 3,4-dimethyl-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 3,4-Dimethylhexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30862234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,4-dimethylhexane
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.008.642
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,4-Dimethylhexane
Reactant of Route 2
3,4-Dimethylhexane
Reactant of Route 3
Reactant of Route 3
3,4-Dimethylhexane
Reactant of Route 4
3,4-Dimethylhexane
Reactant of Route 5
Reactant of Route 5
3,4-Dimethylhexane
Reactant of Route 6
3,4-Dimethylhexane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.